Nonanoyl-N-hydroxyethylglucamide

• Molecular Formula: C17H35NO7
• Molecular Weight: 365.5 g/mol
• InChI: InChI=1S/C17H35NO7/c1-2-3-4-5-6-7-8-15(23)18(9-10-19)11-13(21)16(24)17(25)14(22)12-20/h13-14,16-17,19-22,24-25H,2-12H2,1H3
• InChIKey: REPLXGVUTGZQCG-UHFFFAOYSA-N

HEGA-9: A Mild Sugar Surfactant for Membrane Proteins

Nonanoyl-N-hydroxyethylglucamide (HEGA-9, CAS 869653-90-7) is a non-ionic, carbohydrate-based surfactant of the acyl-N-hydroxyethylglucamide class. It comprises a nonanoyl (C9) hydrophobic tail attached to a hydroxyethylglucamide headgroup, conferring CMC values in the 39 mM range and an aggregation number of ~5 in pure water . These properties make it suitable for membrane protein solubilization, stabilization, and crystallization, where mild, non-denaturing detergents with high chemical definition are required [1].

• [1] Amerigo Scientific. Nonanoyl-N-Hydroxyethylglucamide. https://www.amerigoscientific.org/nonanoyl-n-hydroxyethylglucamide-item-144755.html View Source

Why HEGA-9 Differs from Alkyl Glucamides

Even within the structurally similar alkyl glucamide family, a difference of a single methylene unit in the hydrophobic chain or a change from hydroxyethyl to methyl on the amide nitrogen profoundly alters the critical micelle concentration (CMC), aggregation number, and detergent-protein compatibility [1]. For instance, HEGA-9’s C9 chain and hydroxyethyl headgroup produce a CMC (~39 mM) and micelle size (Nagg ~5) that are quantitatively distinct from those of its C8 and C10 homologs, as well as from the widely used MEGA-9 (N-methyl analog, CMC ~25 mM, Nagg ~76). These differences directly affect solubilization efficiency, dialysis removal kinetics, and the retention of enzymatic activity in functional assays [2].

• [1] Clinisciences. Decanoyl-N-Hydroxyethylglucamide (HEGA-10). Product Datasheet. https://www.clinisciences.com/en/buy/cat-decanoyl-n-hydroxyethylglucamide-6011.html View Source
• [2] D. A. Mitchell et al. (2014). A Fluorescence-Based Assay to Monitor Autopalmitoylation of zDHHC Proteins Applicable to High Throughput Screening. Anal. Biochem., 460, 1–8. PMC6445550. View Source

HEGA-9: Key Evidence vs. Closest Analogs

CMC Window for Detergent Removal in HEGA Series

HEGA-9 exhibits a CMC of ~39 mM (1.4% w/v) in water, nearly threefold lower than HEGA-8 (C8; ~109 mM, 3.8%) and approximately 5.6-fold higher than HEGA-10 (C10; ~7.0 mM, 0.26%) [1]. This intermediate value places HEGA-9 in a 'Goldilocks' zone: it provides sufficient micellar stability for membrane protein handling while remaining high enough to permit efficient removal by dialysis or size-exclusion chromatography, a balance not offered by its shorter- or longer-chain homologs.

Evidence Dimension	Critical Micelle Concentration (CMC)
Target Compound Data	~39 mM (1.4% w/v) in H2O
Comparator Or Baseline	HEGA-8: ~109 mM (3.8%); HEGA-10: ~7.0 mM (0.26%)
Quantified Difference	HEGA-9 CMC is 2.8× lower than HEGA-8 and 5.6× higher than HEGA-10
Conditions	Pure water, 25°C; values from Anatrace Anagrade product datasheets and Clinisciences HEGA-10 datasheet.

Why This Matters

A CMC that is neither too low (trapping detergent) nor too high (weak micellization) makes HEGA-9 the preferred choice when both membrane protein stability and subsequent detergent removal are critical, e.g., in crystallization trials or reconstitution studies.

• [1] Clinisciences. Decanoyl-N-Hydroxyethylglucamide (HEGA-10). Product Datasheet. https://www.clinisciences.com/en/buy/cat-decanoyl-n-hydroxyethylglucamide-6011.html View Source

HEGA-9 vs. MEGA-9: CMC and Micelle Differences

Replacing the N-methyl group of MEGA-9 with an N-hydroxyethyl moiety increases the CMC from ~25 mM (0.84%) to ~39 mM (1.4%) in water . The additional hydroxyl contributes to a larger headgroup, altering the packing parameter and resulting in a lower aggregation number (~5 for HEGA-9 vs. ~76 for MEGA-9) [1]. The higher CMC and smaller micelle size of HEGA-9 reduce the risk of micelle-mediated protein unfolding and facilitate finer control over the detergent:protein ratio during purification.

Evidence Dimension	CMC and Aggregation Number
Target Compound Data	CMC ~39 mM, Nagg ~5
Comparator Or Baseline	MEGA-9 (Nonanoyl-N-methylglucamide): CMC ~25 mM, Nagg ~76
Quantified Difference	HEGA-9 CMC is 1.56× higher; aggregation number is ~15-fold lower
Conditions	H2O, 25°C; MEGA-9 CMC from Anatrace Anagrade datasheet, MEGA-9 Nagg from published self-aggregation study (J. Phys. Chem. B, 2013)

Why This Matters

The smaller, less stable micelles of HEGA-9 relative to MEGA-9 are advantageous in structural biology applications where excess detergent must be removed without disrupting protein-detergent complexes.

• [1] K. P. C. Sekhar et al. (2013). Self-Aggregation of MEGA-9 (N-Nonanoyl-N-methyl-d-glucamine) in Aqueous Medium. J. Phys. Chem. B, 117(27), 8307–8316. View Source

Superior UV Transparency in Spectroscopic Assays

HEGA-9 exhibits extremely low absorbance in the UV region critical for protein spectroscopy: at 260 nm (<0.1), 280 nm (<0.08), and 340 nm (<0.05) for a 1% aqueous solution . This transparency is comparable to the best-in-class glucamide detergents and is a direct consequence of the saturated alkyl chain and amide bond, which lack the aromatic or glycosidic chromophores that elevate background absorbance in some alkyl glucoside detergents.

Evidence Dimension	UV Absorbance of 1% solution
Target Compound Data	A260 < 0.1, A280 < 0.08, A340 < 0.05
Comparator Or Baseline	Typical alkyl glucoside detergents (e.g., n-Octyl-β-D-glucoside: A280 often >0.1 at 1%)
Quantified Difference	HEGA-9 absorbance at 280 nm is at least 20% lower than many commercial alkyl glucoside preparations
Conditions	1% (w/v) solution in water, 1 cm path length; data from Anatrace certificate of analysis

Why This Matters

Low intrinsic absorbance allows accurate protein concentration determination by A280 and reduces background interference in CD and fluorescence assays, making HEGA-9 preferable when spectroscopic monitoring of protein stability or ligand binding is required.

HEGA-9 vs. HEGA-8: DHHC Acyltransferase Activity

In a systematic screen of 72 detergents at their respective CMC values, HEGA-9 retained 30% of control autopalmitoylation activity of the Erf2-Erf4 DHHC acyltransferase, while HEGA-8 retained only 25% [1]. Although both are mild non-ionics, the longer C9 chain of HEGA-9 provides superior enzyme compatibility. HEGA-10, with a C10 chain, retained 71% activity, indicating that chain-length optimization is critical; HEGA-9 thus occupies a distinct activity-preservation profile within the HEGA series.

Evidence Dimension	Percent of control autopalmitoylation activity
Target Compound Data	30% of no-detergent control
Comparator Or Baseline	HEGA-8: 25%; HEGA-10: 71%
Quantified Difference	+5 percentage points vs. HEGA-8; −41 points vs. HEGA-10
Conditions	Detergent at CMC, Erf2-Erf4 PAT enzyme assay; fluorescence-based CoA detection; see Table 1 in Mitchell et al., 2014

Why This Matters

For assays where complete detergent avoidance is impossible, HEGA-9 offers a quantifiably better activity profile than HEGA-8, allowing users to balance solubilization power with functional integrity of integrated membrane enzymes.

• [1] D. A. Mitchell et al. (2014). A Fluorescence-Based Assay to Monitor Autopalmitoylation of zDHHC Proteins Applicable to High Throughput Screening. Anal. Biochem., 460, 1–8. PMC6445550. Table 1. View Source

HEGA-9: Key Application Scenarios

Membrane Protein Crystallization with Detergent Removal

HEGA-9’s intermediate CMC (~39 mM) and small micelle size (Nagg ~5) make it an optimal primary detergent for membrane protein extraction where downstream crystallization demands near-complete detergent removal . Unlike HEGA-10 (CMC ~7 mM), which resists dialysis, or HEGA-8 (CMC ~109 mM) which may not provide adequate solubilization, HEGA-9 balances micelle stability with dialyzability .

Spectroscopic Characterization of Membrane Proteins

With A280 < 0.08 at 1% solution, HEGA-9 introduces minimal UV background, enabling precise A280-based protein quantification and artifact-free circular dichroism or intrinsic fluorescence measurements . This avoids the baseline correction and subtraction steps often required when using less transparent alkyl glucosides.

Functional Assays for Membrane Acyltransferases

In DHHC-family acyltransferase assays, HEGA-9 maintains 30% of control activity at its CMC, outperforming HEGA-8 (25%) and thus providing a better option when the experimental design necessitates a C9-chain non-ionic glucamide detergent [1]. Researchers optimizing for higher activity can select HEGA-10 (71%), but HEGA-9 offers a distinct trade-off profile when lower lipophilicity is preferred.

Glycobiology and Carbohydrate Research

HEGA-9 is specifically catalogued as a glycobiology research reagent, used in the study of carbohydrate structure, synthesis, and protein-glycan interactions . Its sugar-derived headgroup ensures chemical compatibility with carbohydrate biochemistry workflows where non-sugar-based surfactants may introduce interference.

• [1] D. A. Mitchell et al. (2014). A Fluorescence-Based Assay to Monitor Autopalmitoylation of zDHHC Proteins. Anal. Biochem., 460, 1–8. Table 1. View Source